Cas no 63569-07-3 (Microhelenin C)

• Product Name: Microhelenin C
• CAS No: 63569-07-3
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 1653643
• PubChem ID: 5281483
• Update Time: 2025-11-02

Microhelenin C Chemical and Physical Properties

Names and Identifiers

• (3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-trimethyl-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl (2E)-2-methylbut-2-enoate
• 2-Butenoic acid, 2-methyl-, (3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (2E)-
• (3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-trimethyl-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl (2E)-2-methyl
• [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl] (E)-2-methylbut-2-enoate
• Microhelenin C
• 11,13-Dihydrohelenalin tiglate
• 6-O-Togoloyldihydrohelenalin
• (E)-(3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-Trimethyl-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl 2-methylbut-2-enoate
• 11alpha,13-dihydrohelenalintiglinate
• C09509
• Q27107363
• 2-Butenoic acid, 2-me
• Tigloyl-dihydrohelenalin (Microhelenin C)
• HY-N7595
• 6-O-Tigloyl-11,13-dihydrohelenalin
• NS00093994
• MS-25325
• AC1NQYIL
• CHEBI:6927
• DTXSID101306767
• CHEMBL454838
• AKOS040760557
• CS-0134729
• 63569-07-3
• E80777
• 2-Butenoic acid, 2-methyl-, 2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (3S-(3alpha,3abeta,4betaE),4aalpha,7abeta,8beta,9abeta))-
• Brevelin A
• Thurberilin
• 6-Angeloylplenolin
• 6-O-Angeloylprenolin
• DA-75537

• Inchi： 1S/C20H26O5/c1-6-10(2)18(22)25-17-16-12(4)19(23)24-14(16)9-11(3)13-7-8-15(21)20(13,17)5/h6-8,11-14,16-17H,9H2,1-5H3/b10-6+/t11-,12+,13+,14-,16-,17+,20+/m1/s1
• InChI Key： KUPPZVXLWANEJJ-YFVRYKHXSA-N
• SMILES： O1C([C@@H](C)[C@@H]2[C@H]1C[C@@H](C)[C@@H]1C=CC([C@@]1(C)[C@H]2OC(/C(=C/C)/C)=O)=O)=O

Computed Properties

• Exact Mass: 346.17808
• Monoisotopic Mass: 346.17802393 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.7
• Molecular Weight: 346.4

Experimental Properties

• Color/Form: Powder
• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones

Additional information on Microhelenin C

Microhelenin C (CAS No. 63569-07-3): A Comprehensive Overview of Its Properties and Applications

Microhelenin C (CAS No. 63569-07-3) is a naturally occurring sesquiterpene lactone that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound, derived from certain plant species, exhibits a range of biological activities, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into the chemical properties, potential applications, and current research trends surrounding Microhelenin C.

The molecular structure of Microhelenin C features a sesquiterpene backbone with a lactone ring, which is characteristic of many bioactive natural products. Its unique configuration contributes to its anti-inflammatory and antioxidant properties, which are currently being explored for therapeutic applications. Recent studies have highlighted its potential in modulating cellular pathways, making it a promising candidate for drug development.

One of the most exciting aspects of Microhelenin C is its role in cancer research. Preliminary studies suggest that it may inhibit the proliferation of certain cancer cell lines, though further research is needed to fully understand its mechanisms. This aligns with the growing interest in natural compounds for cancer therapy, a hot topic in both academic and public forums.

In addition to its pharmacological potential, Microhelenin C is also being investigated for its applications in cosmetics and skincare. Its antioxidant properties make it a valuable ingredient for formulations aimed at reducing oxidative stress and aging. This ties into the broader trend of clean beauty and the demand for plant-derived actives in the cosmetic industry.

The extraction and synthesis of Microhelenin C present unique challenges due to its complex structure. However, advancements in green chemistry and sustainable extraction methods are paving the way for more efficient production. Researchers are particularly interested in optimizing yields while minimizing environmental impact, reflecting the global push toward sustainable practices in chemical manufacturing.

From a market perspective, the demand for Microhelenin C is expected to grow as its applications become more widely recognized. The compound's versatility makes it attractive to multiple industries, including pharmaceuticals, cosmetics, and nutraceuticals. Companies are increasingly investing in research to explore its full potential, driven by consumer interest in natural and functional ingredients.

For those interested in sourcing Microhelenin C, it is essential to consider factors such as purity, stability, and sourcing methods. Reputable suppliers often provide detailed specifications and certificates of analysis to ensure quality. The compound is typically available in powder form, with storage recommendations emphasizing protection from light and moisture to maintain efficacy.

In summary, Microhelenin C (CAS No. 63569-07-3) is a multifaceted compound with significant potential across various industries. Its bioactive properties, coupled with the rising demand for natural and sustainable solutions, position it as a key player in future research and development. As scientific understanding of this compound deepens, its applications are likely to expand, offering new opportunities for innovation and commercialization.